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molecular formula C12H10O2 B8601726 2,5-Cyclohexadien-1-one, 4-hydroxy-4-phenyl- CAS No. 42860-77-5

2,5-Cyclohexadien-1-one, 4-hydroxy-4-phenyl-

Cat. No. B8601726
CAS RN: 42860-77-5
M. Wt: 186.21 g/mol
InChI Key: AKRVCGPAANXFME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07144893B2

Procedure details

To 4-hydroxy-4-phenyl-2,5-cyclohexadienone (0.335 g, 1.8 mmol), acetic anhydride (0.276 g, 2.7 mmol, 1.5 equivalents) and triethylamine (0.273 g, 2.7 mmol, 1.5 equivalents) dissolved in dichloromethane (20 mL) was added 4-dimethylaminopyridine (DMAP) (0.044 g, 0.36 equivalents). The reaction mixture was stirred for 24 hours at room temperature, washed with 1 M HCl (20 mL) then saturated sodium hydrogen carbonate solution (2×20 mL) and the organic layer dried over magnesium sulphate. Removal of the solvent in vacuo gave an oil which was dissolved in ether, filtered and the solvent removed in vacuo to gave the title compound as a white solid. The yield was 62%; mp 100–101° C. (lit. 106–109° C.); 1H NMR (CDCl3) δ 7.48–7.36 (5H, m, ArH); 6.99 (2H, d, J 19.2 Hz, H-3, H-5); 6.36 (2H, d, J 10.2 Hz, H-2, H-6); 2.22 (3H, s, O2CCH3).
Name
4-hydroxy-4-phenyl-2,5-cyclohexadienone
Quantity
0.335 g
Type
reactant
Reaction Step One
Name
acetic anhydride
Quantity
0.276 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.273 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
20 mL
Type
solvent
Reaction Step One
Name
4-dimethylaminopyridine
Quantity
0.044 g
Type
catalyst
Reaction Step Two
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound
Yield
62%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:7]=[CH:6][C:5](=[O:8])[CH:4]=[CH:3]1.[C:15](OC(=O)C)(=[O:17])[CH3:16].C(N(CC)CC)C>ClCCl.CN(C)C1C=CN=CC=1.CCOCC>[C:15]([O:1][C:2]1([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:3]=[CH:4][C:5](=[O:8])[CH:6]=[CH:7]1)(=[O:17])[CH3:16]

Inputs

Step One
Name
4-hydroxy-4-phenyl-2,5-cyclohexadienone
Quantity
0.335 g
Type
reactant
Smiles
OC1(C=CC(C=C1)=O)C1=CC=CC=C1
Name
acetic anhydride
Quantity
0.276 g
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Name
triethylamine
Quantity
0.273 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
dichloromethane
Quantity
20 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
4-dimethylaminopyridine
Quantity
0.044 g
Type
catalyst
Smiles
CN(C1=CC=NC=C1)C
Step Three
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 24 hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with 1 M HCl (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
saturated sodium hydrogen carbonate solution (2×20 mL) and the organic layer dried over magnesium sulphate
CUSTOM
Type
CUSTOM
Details
Removal of the solvent in vacuo
CUSTOM
Type
CUSTOM
Details
gave an oil which
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent removed in vacuo

Outcomes

Product
Details
Reaction Time
 24 h
Name
title compound
Type
product
Smiles
C(C)(=O)OC1(C=CC(C=C1)=O)C1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 62%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.